Cas no 1310923-26-2 ((S)-(4-chlorophenyl)(cyclopropyl)methanamine hydrochloride)

• Product Name: (S)-(4-chlorophenyl)(cyclopropyl)methanamine hydrochloride
• CAS No: 1310923-26-2
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• CID: 2184746
• Update Time: 2025-06-12

(S)-(4-chlorophenyl)(cyclopropyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-(4-chlorophenyl)(cyclopropyl)methanamine hydrochloride
• (S)-(4-chlorophenyl)(cyclopropyl)methanamine HCl

• Inchi： 1S/C10H12ClN.ClH/c11-9-5-3-8(4-6-9)10(12)7-1-2-7;/h3-7,10H,1-2,12H2;1H/t10-;/m0./s1
• InChI Key： IYHHCTOKERFDLT-PPHPATTJSA-N
• SMILES： [H]Cl.[C@@H](C1=CC=C(Cl)C=C1)(C1CC1)N

Additional information on (S)-(4-chlorophenyl)(cyclopropyl)methanamine hydrochloride

Introduction to (S)-(4-chlorophenyl)(cyclopropyl)methanamine hydrochloride (CAS No. 1310923-26-2)

Compound CAS No. 1310923-26-2, specifically identified as (S)-(4-chlorophenyl)(cyclopropyl)methanamine hydrochloride, represents a significant molecule in the realm of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural configuration, has garnered considerable attention due to its potential applications in medicinal chemistry and therapeutic interventions.

The molecular structure of (S)-(4-chlorophenyl)(cyclopropyl)methanamine hydrochloride consists of a chiral center, which is a critical feature for its pharmacological activity. The presence of a stereogenic center allows for the existence of enantiomers, each with distinct biological properties. In the case of this compound, the (S)-configuration plays a pivotal role in determining its interaction with biological targets, making it a subject of intense research interest.

Recent advancements in the field of asymmetric synthesis have enabled the efficient preparation of enantiomerically pure forms of this compound. These synthetic methodologies not only enhance the purity of the final product but also open up new avenues for exploring its pharmacological potential. The ability to produce high-quality enantiomerically pure compounds is essential for conducting meaningful biological evaluations and understanding their mechanism of action.

In the context of drug development, (S)-(4-chlorophenyl)(cyclopropyl)methanamine hydrochloride has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit properties relevant to neurological and cardiovascular applications. The chlorophenyl moiety, in particular, is known to interact with certain receptors and enzymes, which could be leveraged for therapeutic benefits.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for formulation into pharmaceutical products. Solubility is a critical parameter in drug development, as it directly influences the compound's absorption and distribution within the body. By incorporating the hydrochloride moiety, researchers aim to optimize these pharmacokinetic properties, thereby improving the overall efficacy of potential therapeutic agents.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in designing novel drugs. (S)-(4-chlorophenyl)(cyclopropyl)methanamine hydrochloride serves as an excellent example of how structural modifications can influence biological activity. By systematically altering its molecular framework, scientists can fine-tune its pharmacological profile to target specific diseases or conditions more effectively.

The cyclopropyl group in this compound's structure contributes to its unique chemical properties, influencing both its reactivity and interactions with biological targets. The cyclopropyl moiety is known to enhance binding affinity and selectivity, which are crucial factors in drug design. Its incorporation into pharmaceutical candidates often leads to improved potency and reduced side effects.

Moreover, the chlorophenyl ring is a common feature in many bioactive molecules, known for its ability to modulate enzyme activity and receptor binding. This structural element has been extensively studied in the development of drugs targeting neurological disorders, inflammation, and other metabolic conditions. The combination of these features in (S)-(4-chlorophenyl)(cyclopropyl)methanamine hydrochloride makes it a promising candidate for further investigation.

Recent computational studies have also highlighted the potential of this compound in drug discovery. Molecular modeling techniques have been employed to predict how (S)-(4-chlorophenyl)(cyclopropyl)methanamine hydrochloride interacts with biological targets at the atomic level. These simulations provide valuable insights into its binding mechanisms and help researchers design more effective derivatives.

The field of Medicinal Chemistry continues to evolve with the advent of novel synthetic techniques and analytical methods. Techniques such as high-throughput screening (HTS) and X-ray crystallography have revolutionized the way new drugs are discovered and developed. (S)-(4-chlorophenyl)(cyclopropyl)methanamine hydrochloride exemplifies how these advancements can be harnessed to identify lead compounds with therapeutic potential.

In conclusion, (S)-(4-chlorophenyl)(cyclopropyl)methanamine hydrochloride represents a fascinating molecule with significant implications for pharmaceutical research. Its unique structural features, coupled with recent advancements in synthetic chemistry and computational biology, position it as a valuable asset in the quest for novel therapeutic agents. As research progresses, this compound is likely to play an increasingly important role in addressing various medical challenges.